Imidazo[1,2-a]pyrimidine-2-carboxylic acid

• IUPAC Name: imidazo[1,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-6(12)5-4-10-3-1-2-8-7(10)9-5/h1-4H,(H,11,12)
• InChI Key: GHGDMYPURSIGNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)C(=O)O
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID00315686
• Molecular Weight: 163.13 g/mol
• CAS RN: 64951-10-6

Description

Imidazo[1,2-a]pyrimidine-2-carboxylic acid is a heterocyclic compound with the empirical formula C7H5N3O2. It is a solid substance and is considered a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyrimidine derivatives have been synthesized through various chemosynthetic methodologies including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions. The synthesis of these derivatives has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyrimidine derivatives.

Molecular Structure Analysis

The molecular weight of this compound is 163.13. The SMILES string representation of its structure is O=C(O)C1=CN2C=CC=NC2=N1.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidine derivatives have been functionalized through various strategies including transition metal catalysis, metal-free oxidation, and photocatalysis. These strategies have been used for the direct functionalization of this valuable scaffold.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 163.13 and its empirical formula is C7H5N3O2.

Scientific Research Applications

Synthetic Chemistry

Imidazo[1,2-a]pyrimidine derivatives are synthesized through various chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, and carbon-hydrogen, carbon-carbon, carbon-nitrogen bond formation. These synthetic strategies are crucial in constructing this heterocyclic moiety, which has broad applications in medicinal chemistry due to its versatile scaffold (Goel, Luxami, & Paul, 2015).

Medicinal Chemistry and Drug Development

Imidazo[1,2-a]pyrimidine derivatives have shown potential in medicinal chemistry. For instance, a series of these derivatives substituted with two aryls at positions 2 and 3 were synthesized to enhance their anti-inflammatory activities, indicating a degree of COX-2 selectivity (Zhou, Ding, Zhang, Xu, & Dai, 2008). Additionally, imidazo[1,2-a]pyrimidine-2-carboxylic esters, acids, and amides have been synthesized and tested for anti-inflammatory and analgesic activities, showing significant results in in vivo tests (Abignente, Sacchi, Laneri, Rossi, D'Amico, Berrino, Calderaro, & Parrillo, 1994).

Chemogenomic Profiling

Chemogenomic assays in Saccharomyces cerevisiae have shown that imidazo[1,2-a]pyrimidines target essential, conserved cellular processes. Two closely related compounds of this class have distinct mechanisms of action, one disrupting mitochondria and the other acting as a DNA poison, indicating diverse intracellular targeting and effects in vivo (Yu, López, Anaflous, El Bali, Hamal, Ericson, Heisler, Mcquibban, Giaever, Nislow, Boone, Brown, & Bellaoui, 2008).

Fluorescent Sensing

Imidazo[1,2-a]pyrimidines synthesized via A3 coupling were studied for their optical properties. One of the compounds acted as a fluorescent sensor for zinc ions, demonstrating its potential application in detecting zinc concentrations in environmental samples like drinking water (Rawat & Rawat, 2018).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrimidine-2-carboxylic acid has been recognized as a significant scaffold in medicinal chemistry with a wide range of applications . It has been utilized as the core backbone for the development of covalent inhibitors . The compound has shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

The compound interacts with its targets through a process of phosphorylation . The unsaturated nitrogen atom in the ring of 2-aminobenzimidazole as Michael donor attacks the double bond carbon atom of intermediate 13 by Michael addition reaction to produce intermediate 14 .

Biochemical Pathways

The compound affects the biochemical pathways involved in the treatment of cancers and tuberculosis . It has been used to synthesize a series of novel KRAS G12C inhibitors facilitated by the Groebke–Blackburn–Bienaymè reaction (GBB reaction) .

Pharmacokinetics

Related compounds have shown pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

The compound’s action results in significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . It also shows potential as a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells .

Safety and Hazards

Imidazo[1,2-a]pyrimidine-2-carboxylic acid is considered hazardous. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Biochemical Analysis

Biochemical Properties

Imidazo[1,2-a]pyrimidine-2-carboxylic acid plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in oxidative stress responses and DNA repair mechanisms. The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their activity. Additionally, this compound can form hydrogen bonds and hydrophobic interactions with proteins, influencing their conformation and function .

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can activate or inhibit specific signaling pathways, leading to changes in gene expression profiles. It has also been reported to affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting the overall metabolic flux within cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, it can bind to specific receptors or enzymes, leading to their activation or inhibition. This binding can result in downstream effects on cellular signaling pathways and gene expression, ultimately influencing cellular function and behavior .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods. Long-term exposure to this compound has been associated with sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as enhanced cellular function and protection against oxidative stress. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal metabolic processes. Threshold effects have been observed, where the compound’s impact on cellular function changes significantly beyond a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play key roles in metabolic processes. For example, this compound can modulate the activity of enzymes involved in the tricarboxylic acid cycle and oxidative phosphorylation. These interactions can lead to changes in metabolic flux and alterations in metabolite levels, ultimately affecting cellular energy production and overall metabolic homeostasis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments. The localization and accumulation of this compound can influence its activity and function, as well as its interactions with other biomolecules .

Subcellular Localization

This compound exhibits specific subcellular localization patterns that are critical for its activity and function. This compound can be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications. The subcellular localization of this compound can affect its interactions with other biomolecules and its overall impact on cellular processes .

Synthesis routes and methods

Procedure details

To a stirring solution of ethyl 1-(imidazo[1,2-a]pyrimidine-2-carboxylate (1 g, 5.2 mmol) [Abignente, et al. Eur. J. Med. Chem. (1994) 29, 279] in ethanol (30 mL) was added 2 N aqueous KOH (10 mL, 20 mmol). The solution was heated to reflux; and after 2 h, the heating mantle was removed, the solution was allowed to cool and the solvent was removed by rotary evaporation. The residue was dissolved in water (20 mL) and acidified to pH 3 with 5 N HCl. The resulting precipitate was filtered, washed with water and dried in vacuo to give 700 mg (83%) of a tan solid.